Cas no 1954860-00-4 (N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide)

• Product Name: N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide
• CAS No: 1954860-00-4
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5407493
• Update Time: 2025-05-20

N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide

• Inchi： 1S/C16H19N3O2/c20-14-5-9-18(14)13-4-1-3-12(11-13)17-15(21)19-10-8-16(19)6-2-7-16/h1,3-4,11H,2,5-10H2,(H,17,21)
• InChI Key： CIZGCPNIQVZBRF-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(N3CCC3=O)=C2)=O)C2(CCC2)CC1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 623.6±47.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)

Additional information on N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide

Recent Advances in the Study of N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide (CAS: 1954860-00-4)

N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide (CAS: 1954860-00-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidinyl and azaspiro[3.3]heptane moieties, has shown promising potential in targeting specific biological pathways, particularly those involved in inflammatory and oncogenic processes. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic applications.

One of the key findings from recent research is the compound's ability to modulate the activity of certain kinases and proteases, which play critical roles in cell signaling and disease progression. In vitro and in vivo studies have demonstrated that N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide exhibits high selectivity and potency, making it a viable candidate for further drug development. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, has been highlighted in preclinical trials.

Another area of interest is the compound's potential application in treating autoimmune diseases and certain types of cancer. Researchers have observed that it can effectively inhibit the proliferation of cancer cells and reduce inflammatory responses in animal models. These findings suggest that N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide could serve as a lead compound for the development of new therapeutics targeting these conditions.

Despite these promising results, challenges remain in optimizing the compound's efficacy and minimizing potential side effects. Ongoing studies are exploring structural modifications to enhance its therapeutic index and improve its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-[3-(2-Oxo-1-azetidinyl)phenyl]-1-azaspiro[3.3]heptane-1-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel treatments. Future research will likely focus on expanding its therapeutic potential and addressing the remaining challenges in its development.